Cas no 150821-42-4 (4-[(1R)-2,2,2-Trifluoro-1-hydroxyethyl]benzoic acid)

• Product Name: 4-[(1R)-2,2,2-Trifluoro-1-hydroxyethyl]benzoic acid
• CAS No: 150821-42-4
• MF: C₉H₇F₃O₃
• MW: 220.145293474197
• CID: 99779
• Update Time: 2023-08-02

4-[(1R)-2,2,2-Trifluoro-1-hydroxyethyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(2,2,2-trifluoro-1-hydroxyethyl)-, (R)- (9CI)
• 4-[(1R)-2,2,2-Trifluoro-1-hydroxyethyl]benzoic acid
• Benzoic acid, 4-(2,2,2-trifluoro-1-hydroxyethyl)-, (R)- (9CI)

• Inchi： 1S/C9H7F3O3/c10-9(11,12)7(13)5-1-3-6(4-2-5)8(14)15/h1-4,7,13H,(H,14,15)/t7-/m1/s1
• InChI Key： XIFJNKHTLXGSPU-SSDOTTSWSA-N
• SMILES： FC([C@@H](C1C=CC(C(=O)O)=CC=1)O)(F)F

Computed Properties

• Exact Mass: 220.035
• Monoisotopic Mass: 220.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids